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Compound of Interest |

Compound Name: Ethyl 2-bromo-6-iodobenzoate
Cat. No.: B15243560
Get Quote
\ J

Ethyl 2-bromo-6-iodobenzoate is a disubstituted aromatic compound containing both bromine
and iodine atoms ortho to an ethyl ester group. The hazard profile is likely dominated by the
characteristics of halogenated aromatic compounds. Based on data for related molecules, it is
prudent to assume this compound is an irritant and potentially harmful if not handled correctly.

Analogous compounds such as ethyl 2-bromobenzoate and ethyl 2-iodobenzoate are classified
as causing skin and serious eye irritation, and may cause respiratory irritation.[2] GHS
classifications for similar compounds also indicate potential for harm if swallowed, in contact
with skin, or if inhaled.[3] Therefore, Ethyl 2-bromo-6-iodobenzoate should be treated as a
hazardous substance.

Assumed GHS Hazard Classification:

Skin Corrosion/Irritation: Category 2[2]

Serious Eye Damage/Eye lIrritation: Category 2[2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[2]

Acute Toxicity (Oral, Dermal, Inhalation): Potential for harm (Warning)[3]
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The signal word "Warning" is appropriate based on these potential hazards.[2]

Core Safety Directives: Engineering Controls and
Personal Protective Equipment (PPE)

Given the irritant nature of the compound, a multi-layered approach to safety, prioritizing
engineering controls and supplemented by robust PPE, is essential.

Engineering Controls: The First Line of Defense

The primary objective is to minimize exposure. All manipulations of Ethyl 2-bromo-6-
iodobenzoate should be conducted in a well-ventilated area.

o Fume Hood: All weighing, transferring, and reaction set-ups involving this compound must be
performed inside a certified chemical fume hood.[2]

o Ventilation Systems: Ensure general laboratory ventilation is adequate to prevent
accumulation of vapors.[4]

o Emergency Stations: Eyewash stations and safety showers must be readily accessible and
in close proximity to the workstation where the compound is handled.[4][5]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier

A comprehensive PPE protocol is mandatory to prevent dermal, ocular, and respiratory
exposure.[2]

e Eye and Face Protection: Wear chemical safety goggles or glasses with side shields that
conform to OSHA 29 CFR 1910.133 or European Standard EN166.[5]

¢ Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves for integrity before
each use.[4]
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o Lab Coat/Clothing: A long-sleeved lab coat is required. For larger quantities or tasks with a
higher risk of splashing, consider additional protective clothing.[4]

» Respiratory Protection: For standard laboratory use within a fume hood, respiratory
protection may not be necessary. However, if vapors or aerosols could be generated outside
of a fume hood, a NIOSH/MSHA or European Standard EN 149 approved respirator should
be used.[5]

Prudent Practices for Handling and Storage

Adherence to strict handling and storage protocols is critical for maintaining a safe laboratory
environment.

Safe Handling Workflow

The following workflow is designed to minimize exposure during routine laboratory operations.
e Pre-Use:
o Read and understand this safety guide thoroughly.
o Ensure the fume hood is operational and uncluttered.
o Verify that an eyewash station and safety shower are accessible.[5]
o Don the required PPE.[2]
e During Use:
o Handle the compound exclusively within the fume hood.
o Avoid breathing vapors or mists.[2]
o Prevent contact with skin and eyes.[2]
o Wash hands thoroughly after handling, even if gloves were worn.

e Post-Use:
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[e]

Tightly close the container.[2]

Decontaminate the work area.

o

[¢]

Dispose of contaminated waste in a designated hazardous waste container.[6]

[¢]

Remove and properly store or dispose of PPE.

Handling (Inside Fume Hood) Post-Handling ]

Preparation
Review Safety Guide Verify Fume Hood Don Appropriate PPE Weigh & Transfer Perform Reaction Avoid Inhalation Seal Container Clean Work Area Dispose of Waste Wash Hands
& Ventilation & Contact

Click to download full resolution via product page

Caption: Safe Handling Workflow for Ethyl 2-bromo-6-iodobenzoate.

Storage and Stability

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[2][5]

e Incompatibilities: Keep away from strong oxidizing agents and strong acids.[6]
 Stability: The compound is expected to be stable under normal storage conditions.[6]

e Hazardous Decomposition Products: Thermal decomposition may produce carbon
monoxide, carbon dioxide, and hydrogen halides (including hydrogen bromide and hydrogen
iodide).[6]

Emergency Response Protocols

Rapid and correct response to an exposure or spill is crucial.

First Aid Measures

The following procedures are based on the expected irritant properties of the compound.[6]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[5][7]

o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get medical
advice/attention.[7]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If you
feel unwell, call a POISON CENTER or doctor.[6][7]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Seek medical attention.[2]

Exposure Event

Eye Contact ~ Skin Contact Inhalation  Ingestion

Immediate Action Immediate Action Immediate Action Immediate Action

- - N - - e- - ~N
4 Flush with water for 15 min N 4 Wash with soap & water for 15 min N 4 Move to fresh air N Rinse mouth with water
Remove contact lenses Remove contaminated clothing Keep comfortable Drink plenty of water
\Seek IMMEDIATE medical attention/ \Seek medical attention if irritation persism/ \Call POISON CENTER or doctor if unweII/ Seek medical attention

Click to download full resolution via product page

Caption: First Aid Emergency Response Flowchart.

Accidental Release Measures

In the event of a spill, evacuate non-essential personnel.[8] Ensure adequate ventilation and
remove all sources of ignition.[8] Wearing full PPE, cover the spill with an inert absorbent
material (e.g., dry lime, sand, or soda ash) and collect it into a sealed container for disposal as
hazardous waste.[8]

Physicochemical and Toxicological Data
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The exact properties of Ethyl 2-bromo-6-iodobenzoate are not well-documented. The table

below provides data synthesized from related compounds to offer a likely profile.

Estimated Value /

Property . Source Analogue(s)
Information
Molecular Formula CoHsBrlO2 N/A (from name)
Molecular Weight 354.97 g/mol N/A (from formula)
Likely a liquid, colorless to light  Ethyl 2-iodobenzoate, Ethyl 2-
Appearance
yellow bromobenzoate[2]
Odor No information available [2]

Water Solubility

Likely slightly soluble or

insoluble

Ethyl 4-bromobenzoate[6]

Acute Toxicity

The toxicological properties
have not been fully

investigated. Assume harmful.

Ethyl 4-bromobenzoate[6]

Carcinogenicity

No known carcinogenic
chemicals in structurally similar

products.

Ethyl 4-bromobenzoate[6]

Germ Cell Mutagenicity

No data available.

Ethyl 4-bromobenzoate[6]

Reproductive Toxicity

No data available.

Ethyl 4-bromobenzoate[6]

Conclusion: A Commitment to Proactive Safety

While a specific SDS for Ethyl 2-bromo-6-iodobenzoate is elusive, a robust safety framework

can be constructed by analyzing its structural components and the known hazards of

analogous chemicals. Researchers and professionals in drug development must treat this

compound with caution, assuming it to be an irritant to the eyes, skin, and respiratory system.

The diligent application of engineering controls, consistent use of appropriate PPE, and

adherence to prudent handling practices are paramount to ensuring a safe research

environment. This guide serves as a foundational document to be integrated into a

comprehensive, lab-specific risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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